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Compound of Interest

Compound Name: Lys-CoA

Cat. No.: B15552236 Get Quote

This guide provides crucial safety, operational, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals working with

Lys-CoA. Given that a comprehensive Safety Data Sheet (SDS) for Lys-CoA is not readily

available, the following procedures are based on best practices for handling similar coenzyme

A derivatives and histone acetyltransferase (HAT) inhibitors.[1][2][3] A thorough risk

assessment should be conducted before beginning any work with this compound.

Summary of Key Information
Lys-CoA is a selective p300 histone acetyltransferase (HAT) inhibitor.[4] While specific hazard

information is limited, it should be handled with care, assuming it may be harmful if ingested,

inhaled, or comes into contact with skin.[5]

Chemical Properties[4]

Property Value

Molecular Formula C₃₁H₅₃N₁₀O₁₉P₃S·C₂HF₃O₂

Molecular Weight 1108.82 g/mol

Appearance Typically a solid

| Storage Temperature| -20°C |
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Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure. The following table outlines the

recommended PPE for handling Lys-CoA.

Scenario Required PPE Justification

Small-Scale Handling (e.g.,

weighing, preparing solutions)

- Nitrile gloves- Safety glasses

with side shields- Laboratory

coat

To prevent skin and eye

contact from minor splashes or

spills.

Large-Scale Handling or

Potential for Aerosolization

- Chemical-resistant gloves

(consider double-gloving)-

Chemical splash goggles-

Face shield- Chemical-

resistant laboratory coat or

apron- Use of a certified

chemical fume hood is

mandatory.

To provide a higher level of

protection for the skin, eyes,

and respiratory system in

situations with an increased

risk of exposure.

Cleaning Spills

- Chemical-resistant gloves-

Chemical splash goggles-

Laboratory coat- Appropriate

respiratory protection if dust or

aerosols are generated.

To ensure protection during the

cleanup of potentially

hazardous material.

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: Always handle Lys-CoA in a well-ventilated area. For procedures that

may generate dust or aerosols, a certified chemical fume hood is required.

Weighing and Transfer: Avoid creating dust. Use a spatula or other appropriate tool for

transferring the solid. Close the container immediately after use.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing. Aqueous solutions should be prepared fresh and are not recommended for
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storage for more than one day.[6][7][8]

First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[5][9]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1][5][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][5][9]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Disposal Plan:

Unused Chemical: Collect in a designated, labeled, and sealed container for chemical waste.

Do not dispose of it in the regular trash or down the drain.

Contaminated Labware (e.g., pipette tips, tubes): Place in a designated hazardous waste

container that is properly labeled.

Empty Containers: Rinse thoroughly with an appropriate solvent. Dispose of the rinsate as

chemical waste. Deface the label before disposing of the container according to institutional

guidelines for chemical waste.

Experimental Workflow
The following diagram outlines the standard workflow for safely handling and disposing of Lys-
CoA in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of Lys-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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